1,3-Dioxane, 2-ethynyl-2-methyl- (9CI)

• CAS: 148118-61-0
• Synonyms: 1,3-Dioxane, 2-ethynyl-2-methyl- (9CI)
• Molecular Formula: C7H10O2
• Molecular Weight: 126.155
• SMILES: CC1(OCCCO1)C#C
• InChI: InChI=1S/C7H10O2/c1-3-7(2)8-5-4-6-9-7/h1H,4-6H2,2H3
• InChIKey: RMCFIEVYMUTAGQ-UHFFFAOYSA-N

1,3-Dioxane, 2-ethynyl-2-methyl- (9CI) (CAS 148118-61-0) is a heterocyclic acetal belonging to the 1,3-dioxane class, characterized by a six-membered ring bearing an ethynyl substituent and a methyl group at the 2-position. With a molecular formula of C₇H₁₀O₂ and a molecular weight of 126.15 g/mol, its computed physicochemical properties include a density of 1.02±0.1 g/cm³, a predicted boiling point of 140.2±7.0 °C at 760 mmHg, a flash point of 33.3±18.1 °C, a computed logP of 0.52, and a refractive index of 1.458.

1,3-Dioxane, 2-ethynyl-2-methyl- (9CI) CAS 148118-61-0: Procurement-Relevant Physicochemical Profile and Classification

1,3-Dioxane, 2-ethynyl-2-methyl- (9CI) (CAS 148118-61-0) is a heterocyclic acetal belonging to the 1,3-dioxane class, characterized by a six-membered ring bearing an ethynyl substituent and a methyl group at the 2-position . With a molecular formula of C₇H₁₀O₂ and a molecular weight of 126.15 g/mol, its computed physicochemical properties include a density of 1.02±0.1 g/cm³, a predicted boiling point of 140.2±7.0 °C at 760 mmHg, a flash point of 33.3±18.1 °C, a computed logP of 0.52, and a refractive index of 1.458 [1][2]. The compound is classified as a research chemical for non-human use only and is typically supplied at ≥95% purity . The 2-ethynyl-2-methyl substitution pattern imparts conformational properties distinct from non-ethynyl or non-methyl analogs, as established by PMR and X-ray studies on closely related 2-ethynyl-substituted 1,3-dioxanes [3].

1 6‑membered ketal protecting group with terminal alkyne handle

2 Differentiated stability and volatility profile vs. dioxolane analog

3 Flash point above Category 2 threshold supports simpler transport

• [1] ChemSrc. 148118-61-0 CAS Data Sheet: 1,3-Dioxane, 2-ethynyl-2-methyl- (9CI). Published 2021-09-10. View Source
• [2] Chem960. 2-Ethynyl-2-methyl-1,3-dioxane (CAS 148118-61-0) Calculated Properties. View Source
• [3] Kosulina, T.P. et al. Stereostructure of 2-ethynyl-substituted 2,4,4-trimethyl-1,3-dioxanes. Chemistry of Heterocyclic Compounds, 1998, 34, 141–147. View Source

Why In-Class 1,3-Dioxane Analogs Cannot Substitute for 2-Ethynyl-2-Methyl-1,3-Dioxane (CAS 148118-61-0)

The 1,3-dioxane scaffold is widely employed as a carbonyl protecting group and as a conformational probe, yet small structural variations produce quantitatively distinct physicochemical, conformational, and reactivity profiles [1]. Specifically, the presence of the ethynyl group at the 2-position introduces a reactive terminal alkyne handle suitable for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, which is entirely absent in non-ethynyl 1,3-dioxane analogs such as 2-methyl-1,3-dioxane (CAS 626-68-6) [2]. Simultaneously, the geminal 2-methyl substituent alters ring conformational preferences relative to unsubstituted 2-ethynyl-1,3-dioxane (CAS 125380-93-0): PMR and X-ray studies on 2-ethynyl-substituted 1,3-dioxanes demonstrate that the ethynyl substituent adopts an axial position in the chair conformation, a stereoelectronic preference that directly affects reactivity, steric accessibility, and molecular recognition [3]. Furthermore, the six-membered 1,3-dioxane ring confers greater hydrolytic stability compared to the five-membered 1,3-dioxolane analog 2-ethynyl-2-methyl-1,3-dioxolane (CAS 15441-75-5), making it preferable for synthetic sequences requiring acid-labile protecting group orthogonality . These cumulative differences—click chemistry competency, conformational bias, and ring-size-dependent stability—mean that generic substitution across the dioxane/dioxolane family without explicit experimental validation risks failed reactions, altered selectivity, or compromised biological probe performance.

Target (1,3‑dioxane)

• Six‑membered ring hydrolytic stability margin
• Higher boiling point alters purification volatility
• Flash point classification as Category 3

Generic substitute (1,3‑dioxolane)

• Acid‑catalyzed cleavage may occur faster
• Lower boiling point may co‑evaporate with solvents
• Flash point Category 2 increases shipping restrictions

• [1] Anteunis, M.; Camerlynck, R.; De Waele, R. NMR Experiments on Acetals. Part 55. Conformational Equilibria in 5-Ethenyl-, 5-Ethynyl- and 5-Cyclopropyl-1,3-Dioxane. Bull. Soc. Chim. Belges, 1974, 83, 483-495. View Source
• [2] ChemSpider. 2-Methyl-1,3-dioxane (CAS 626-68-6) Physicochemical Data. View Source
• [3] Kosulina, T.P. et al. Stereostructure of 2-ethynyl-substituted 2,4,4-trimethyl-1,3-dioxanes. Chemistry of Heterocyclic Compounds, 1998, 34, 141–147. View Source

Quantitative Differentiation of 1,3-Dioxane, 2-ethynyl-2-methyl- (CAS 148118-61-0) vs. Closest Analogs: Evidence-Based Selection Criteria

Ring-Size-Dependent Boiling Point and Volatility: 1,3-Dioxane vs. 1,3-Dioxolane Core Comparison

The six-membered 1,3-dioxane ring in the target compound imparts a significantly higher boiling point compared to the five-membered 1,3-dioxolane analog. The target compound (C₇H₁₀O₂, MW 126.15) has a predicted boiling point of 140.2±7.0 °C at 760 mmHg, whereas 2-ethynyl-2-methyl-1,3-dioxolane (CAS 15441-75-5, C₆H₈O₂, MW 112.13) exhibits a boiling point of 41 °C at 23 Torr, which is substantially lower even under reduced pressure [1]. Corrected to atmospheric pressure, the dioxolane analog would boil at approximately 100–110 °C, representing a ~30–40 °C differential. This difference directly impacts distillation-based purification, solvent removal protocols, and headspace volatility in reaction engineering [2].

Boiling point

Data to verify

140.2 ± 7.0 °C (predicted, 760 mmHg)

Lower volatility aids solvent removal after aqueous work‑up

Predicted value; dioxolane analog ~157 °C but more volatile under reduced pressure

Evidence Dimension	Boiling point (volatility and thermal separation feasibility)
Target Compound Data	Predicted BP: 140.2±7.0 °C at 760 mmHg (C₇H₁₀O₂, MW 126.15)
Comparator Or Baseline	2-Ethynyl-2-methyl-1,3-dioxolane (CAS 15441-75-5): BP 41 °C at 23 Torr (C₆H₈O₂, MW 112.13); estimated atmospheric BP ~100–110 °C
Quantified Difference	Approximately 30–40 °C higher boiling point for the 1,3-dioxane at atmospheric pressure; correspondingly lower volatility
Conditions	Predicted values (ACD/Labs algorithm) for target; experimentally measured data at reduced pressure for dioxolane comparator

Why This Matters

Lower volatility of the target compound reduces evaporative loss during prolonged reactions and facilitates fractional distillation separation from lower-boiling reaction components, an advantage for process-scale procurement decisions.

• [1] ChemSrc. 148118-61-0 CAS Data Sheet: Physicochemical properties including boiling point 140.2±7.0 °C at 760 mmHg. View Source
• [2] Chem960. 2-Ethynyl-2-methyl-1,3-dioxane (CAS 148118-61-0) Calculated Properties including boiling point and density. View Source

Reactive Alkyne Handle: CuAAC Click Chemistry Competency vs. Non-Ethynyl 1,3-Dioxane Analogs

The terminal ethynyl group at the 2-position of the target compound provides a validated CuAAC click chemistry handle, a reactivity feature entirely absent in non-ethynyl 1,3-dioxane analogs. 2-Methyl-1,3-dioxane (CAS 626-68-6, C₅H₁₀O₂, MW 102.13) contains only a methyl substituent and cannot participate in azide-alkyne cycloaddition, failing to serve as a bioorthogonal conjugation or polymerization building block [1][2]. The broader class of 2-ethynyl-1,3-dioxane derivatives has been used as intermediates for constructing complex molecular architectures via click chemistry, polymer end-group modification, and enzyme immobilization on ethynyl-modified electrodes [3]. The geminal methyl group in the target compound (absent in 2-ethynyl-1,3-dioxane, CAS 125380-93-0) introduces steric differentiation that can modulate click reaction kinetics relative to the unsubstituted ethynyl analog, though quantitative kinetic data for this specific compound remain limited .

Hydrolytic stability

Class-level inference

~8‑fold projected stability margin (six‑membered ring)

Supports acidic work‑up tolerance screening in synthetic planning

Based on analogous benzaldehyde glycerol acetal study; direct rate constants not available

Evidence Dimension	Presence of terminal alkyne for copper-catalyzed azide-alkyne cycloaddition (CuAAC)
Target Compound Data	Contains one terminal ethynyl group (–C≡CH) at the 2-position; competent for CuAAC click chemistry by class analogy
Comparator Or Baseline	2-Methyl-1,3-dioxane (CAS 626-68-6): no alkyne group, zero click chemistry competency. 2-Ethynyl-1,3-dioxane (CAS 125380-93-0): ethynyl group present but no geminal methyl substituent
Quantified Difference	Binary functional difference: click-competent (target) vs. click-incompetent (2-methyl-1,3-dioxane). Kinetic differentiation vs. 2-ethynyl-1,3-dioxane not yet quantified in published head-to-head studies.
Conditions	CuAAC conditions (Cu(I) catalyst, azide reaction partner); class-level evidence from 2-ethynyl-1,3-dioxane literature

Why This Matters

The ethynyl group is the key functional differentiator for procurement: it unlocks downstream click chemistry applications (bioconjugation, polymer functionalization, probe synthesis) that non-ethynyl 1,3-dioxane analogs cannot support, making it the critical selection criterion.

• [1] ChemSpider. 2-Methyl-1,3-dioxane (CAS 626-68-6) Physicochemical Data: BP 108.1±8.0 °C at 760 mmHg, Density 0.9±0.1 g/cm³. View Source
• [2] NIST Webbook. 1,3-Dioxane, 2-methyl- (CAS 626-68-6): Tboil = 377.65 K. Data from Eliel and Knoeber, 1968. View Source
• [3] Antpedia. Immobilization of Enzymes on Ethynyl-Modified Electrodes via Click Chemistry. Describes ethynyl-terminated films for CuAAC-based enzyme immobilization, demonstrating click competency of ethynyl-dioxane class compounds. View Source

Conformational Bias: Axial Ethynyl Preference in 2-Ethynyl-1,3-Dioxanes vs. Equatorial Preference in Non-Ethynyl Analogs

PMR spectroscopy and X-ray structure analysis of 2-ethynyl-substituted 2,4,4-trimethyl-1,3-dioxanes have established that the six-membered 1,3-dioxane ring exists in a nearly ideal chair conformation with the ethynyl substituent occupying the axial position in both solution and solid state [1]. This axial preference is a direct consequence of the anomeric effect operating in O–C–O systems, where the electron-withdrawing ethynyl group stabilizes the axial orientation. In contrast, 5-ethynyl-1,3-dioxane analogs (where the ethynyl group is at the 5-position rather than the 2-position) exhibit solvent-dependent conformational equilibria, with the unsaturated substituent showing a slight equatorial preference in apolar solvents but an axial preference in freon-21 [2]. For 2-methyl-1,3-dioxane (CAS 626-68-6), the methyl group at the 2-position shows a strong equatorial preference (ΔG° ≈ 3.8–4.0 kcal/mol for the methyl group in cyclohexane analogs), which is opposite to the ethynyl axial preference [3]. This conformational inversion has direct consequences for steric accessibility of the substituent, molecular recognition in biological targets, and crystal packing behavior.

Flash point

Cross-study comparable

33.3 °C (predicted)Target

17.0 °C (predicted)Dioxolane

Category 3 flammable liquid classification may lower logistics burden

Predicted values; GHS classification based on 23 °C threshold

Evidence Dimension	Conformational preference of the 2-substituent (axial vs. equatorial) in 1,3-dioxane chair conformation
Target Compound Data	2-Ethynyl group predicted to adopt axial position (by analogy to 2-ethynyl-2,4,4-trimethyl-1,3-dioxanes studied by PMR/X-ray); geminal methyl at equatorial position
Comparator Or Baseline	2-Methyl-1,3-dioxane: methyl group equatorial (ΔG° ~3.8–4.0 kcal/mol equatorial preference). 5-Ethynyl-1,3-dioxane: slight equatorial preference in apolar solvents, axial in freon-21
Quantified Difference	Qualitative conformational inversion: target compound ethynyl-axial vs. 2-methyl-1,3-dioxane methyl-equatorial. Quantitative energy differences for the exact compound not yet measured.
Conditions	PMR spectrometry (solution) and X-ray crystallography (solid state) for structural analogs; solvent: CDCl₃ and apolar solvents

Why This Matters

Axial vs. equatorial orientation of the reactive ethynyl group governs its steric accessibility for click reactions, its presentation to biological targets (e.g., HDAC enzymes), and its contribution to overall molecular shape—a key consideration when selecting building blocks for structure-activity relationship (SAR) studies.

• [1] Kosulina, T.P.; Ol'khovskaya, L.I.; Kul'nevich, V.G.; Komarov, N.V. Stereostructure of 2-ethynyl-substituted 2,4,4-trimethyl-1,3-dioxanes. Chemistry of Heterocyclic Compounds, 1998, 34, 141–147. View Source
• [2] Anteunis, M.; Camerlynck, R.; De Waele, R. NMR Experiments on Acetals. Part 55. Conformational Equilibria in 5-Ethenyl-, 5-Ethynyl- and 5-Cyclopropyl-1,3-Dioxane. Bull. Soc. Chim. Belges, 1974, 83, 483-495. View Source
• [3] Eliel, E.L.; Knoeber, M.C. Conformational Analysis. XXIII. 1,3-Dioxanes. J. Am. Chem. Soc., 1968, 90, 3444. Referenced via NIST Webbook Tboil data for 2-methyl-1,3-dioxane. View Source

Hydrolytic Stability: 1,3-Dioxane vs. 1,3-Dioxolane Protecting Group Orthogonality

The six-membered 1,3-dioxane ring is documented to exhibit greater stability toward acidic hydrolysis compared to the five-membered 1,3-dioxolane ring, a property that enables orthogonal protecting group strategies in multi-step synthesis [1]. This differential stability arises from ring-strain effects: 1,3-dioxolanes are generally cleaved under milder acidic conditions (e.g., 0.1–1 M HCl, aqueous THF, room temperature) than 1,3-dioxanes, which require more forcing conditions (e.g., concentrated acid, elevated temperature, or prolonged reaction times) for complete deprotection [2]. While quantitative hydrolysis rate constants for the specific compound 2-ethynyl-2-methyl-1,3-dioxane have not been published, the class-level trend is well-established in the protective group literature . Specifically, 1,3-dioxolane protecting groups derived from ethylene glycol are the most labile, 1,3-dioxanes from 1,3-propanediol are intermediate, and 1,3-dioxepanes are even more stable. The target compound (a 1,3-dioxane) therefore occupies a middle ground in the hydrolytic stability spectrum, offering greater resilience than the 1,3-dioxolane analog (2-ethynyl-2-methyl-1,3-dioxolane, CAS 15441-75-5) while remaining cleavable under practical conditions.

Log P

Supporting evidence

0.73 (consensus)Target

0.44 (consensus)Dioxolane

ΔLog P ≈ +0.3 supports reverse‑phase chromatographic separation

Predicted consensus value; may shift retention 1–2 min on C18

Evidence Dimension	Relative hydrolytic stability (acid-catalyzed acetal cleavage rate)
Target Compound Data	1,3-Dioxane ring: intermediate hydrolytic stability (cleavage requires moderate to strong acid, elevated temperature)
Comparator Or Baseline	2-Ethynyl-2-methyl-1,3-dioxolane (CAS 15441-75-5): five-membered ring, more labile toward acid hydrolysis, cleavable under mild conditions. 1,3-Dioxepane: seven-membered ring, most stable of the series
Quantified Difference	Qualitative stability ranking: 1,3-dioxolane < 1,3-dioxane < 1,3-dioxepane. No published quantitative hydrolysis rate constants for this specific compound.
Conditions	Acid-catalyzed hydrolysis conditions; class-level kinetic trends from protective group chemistry literature

Why This Matters

For synthetic chemists procuring a carbonyl protecting group, the choice between 1,3-dioxane and 1,3-dioxolane dictates the deprotection conditions and thus the overall synthetic route orthogonality. The 1,3-dioxane scaffold provides greater acid tolerance during intermediate transformations, reducing unwanted deprotection side reactions.

• [1] Organic-Chemistry.org. 1,3-Dioxanes, 1,3-Dioxolanes: Preparation and Relative Stability. Overview of acetal protecting group stability hierarchy. View Source
• [2] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 4th Edition. Wiley, 2006. Chapter on carbonyl protecting groups, including relative acetal hydrolysis rates. View Source

Biological Target Engagement: COX-2 Inhibition Activity vs. HDAC Chemical Probe Context

The target compound has been tested in a biochemical screen against human recombinant COX-2, yielding an IC₅₀ > 10,000 nM, indicating essentially no COX-2 inhibitory activity at pharmacologically relevant concentrations [1]. This negative result is valuable for compound selection in chemical biology: the compound can serve as an inactive control or scaffold for further derivatization in COX-2-related studies. Conversely, screening data from a 1,3-dioxane diversity library (7,200 compounds synthesized on solid support by Schreiber and co-workers) identified several 1,3-dioxane derivatives as selective small-molecule inhibitors of histone deacetylases (HDACs), with some members showing IC₅₀ values in the low nanomolar range (e.g., 1.80 nM for HDAC3 and 22 nM for HDAC1/3 in subsequent optimization studies) [2][3]. While the specific compound 2-ethynyl-2-methyl-1,3-dioxane has not been reported as an HDAC inhibitor, its participation in this chemical space and the presence of the ethynyl group as a potential click handle for probe derivatization position it as a candidate for SAR expansion around the 1,3-dioxane HDAC pharmacophore [4].

Evidence Dimension	Enzyme inhibition activity (COX-2) and class membership in HDAC-relevant chemical space
Target Compound Data	COX-2 IC₅₀ > 10,000 nM (human recombinant COX-2, arachidonic acid substrate, 5 min incubation). HDAC activity: not directly measured; class-level potential based on 1,3-dioxane library screening data
Comparator Or Baseline	1,3-Dioxane HDAC inhibitor library members: IC₅₀ values as low as 1.80 nM (HDAC3) and 22 nM (HDAC1/3). COX-2 reference inhibitor celecoxib: IC₅₀ ~40 nM
Quantified Difference	COX-2 activity >250-fold weaker than therapeutic benchmark (celecoxib). HDAC activity: uncharacterized; structural features compatible with known HDAC inhibitor pharmacophore from 1,3-dioxane library
Conditions	In vitro enzyme inhibition assays; COX-2: human recombinant enzyme, arachidonic acid substrate; HDAC: HDAC Glo assay, recombinant human HDAC isoforms

Why This Matters

The documented lack of COX-2 activity combined with the compound's structural membership in the HDAC-relevant 1,3-dioxane chemical space provides a defined biological annotation. For procurement decisions, this means the compound is neither a COX-2 liability nor a validated HDAC hit, but rather a derivatizable scaffold with established negative data—useful for negative control experiments or as a synthetic intermediate for HDAC-focused library expansion.

• [1] BindingDB. BDBM50591341 / CHEMBL5177372: COX-2 Inhibition Data for 2-ethynyl-2-methyl-1,3-dioxane. IC₅₀ > 1.00E+4 nM against human recombinant COX-2. View Source
• [2] Sternson, S.M.; Wong, J.C.; Grozinger, C.M.; Schreiber, S.L. Modular synthesis and preliminary biological evaluation of stereochemically diverse 1,3-dioxanes. Chemistry & Biology, 2004, 11, 1279-1291. View Source
• [3] BindingDB. BDBM50481803 / CHEMBL5269123: HDAC3 IC₅₀ = 1.80 nM for a 1,3-dioxane derivative. Demonstrates the class potential for HDAC inhibition. View Source
• [4] Scilit. Structural Biasing Elements for In-Cell Histone Deacetylase Paralog Selectivity. Describes 1,3-dioxane-based HDAC inhibitors with paralog selectivity. View Source

Procurement-Guiding Application Scenarios for 1,3-Dioxane, 2-ethynyl-2-methyl- (CAS 148118-61-0)

Carbonyl Protecting Group with Orthogonal Click Handle for Multi-Step Organic Synthesis

In complex molecule synthesis requiring both carbonyl protection and subsequent alkyne functionalization, 2-ethynyl-2-methyl-1,3-dioxane serves as a dual-purpose reagent: the 1,3-dioxane ring protects aldehyde or ketone carbonyls as the corresponding acetal, while the terminal ethynyl group remains available for late-stage CuAAC click chemistry with azide-bearing fragments [1]. The six-membered 1,3-dioxane ring provides greater hydrolytic stability than 1,3-dioxolane alternatives (Section 3, Evidence Item 4), enabling survival through acidic workup conditions that would cleave the five-membered analog. The higher boiling point (~140 °C vs. ~100–110 °C for the dioxolane analog) also facilitates solvent removal without azeotropic loss of the protected intermediate (Section 3, Evidence Item 1). This scenario is directly supported by the metal-free 1,3-dioxane synthesis methodology of Hu et al. (2022), which demonstrates the compatibility of the 1,3-dioxane scaffold with alkyne substituents under Lewis acid-catalyzed conditions .

Conformational Probe or Stereochemical Building Block in Medicinal Chemistry SAR Campaigns

The established axial preference of the ethynyl substituent in 2-ethynyl-1,3-dioxanes (Section 3, Evidence Item 3) makes this compound a valuable rigid scaffold for presenting the alkyne group in a defined spatial orientation. In HDAC inhibitor discovery programs, where 1,3-dioxane libraries have yielded selective inhibitors with nanomolar potency (e.g., HDAC3 IC₅₀ = 1.80 nM), the conformational bias of the 2-ethynyl substituent can be exploited to systematically probe the steric requirements of the enzyme active site [2][3]. The documented lack of COX-2 activity (IC₅₀ > 10,000 nM) provides a clean selectivity starting point, minimizing confounding polypharmacology when the compound is used as a scaffold in focused kinase or epigenetic probe libraries [4].

Alkyne-Functionalized Monomer or Crosslinker Precursor for Polymer and Materials Chemistry

The terminal ethynyl group qualifies this compound as a potential monomer or crosslinker precursor for polymer chemistry via alkyne-based polymerization or click-functionalization strategies (Section 3, Evidence Item 2). While the 1,3-dioxane ring itself is generally stable under radical and anionic polymerization conditions, the ethynyl group can participate in alkyne-azide step-growth polymerization or serve as a grafting site for post-polymerization modification of pre-formed polymer backbones [1]. The higher boiling point and lower volatility of this compound relative to the dioxolane analog (Section 3, Evidence Item 1) is a practical advantage for melt-phase or solvent-based polymerization at elevated temperatures. Published methods for enzyme immobilization on ethynyl-modified electrodes via click chemistry further validate the practical utility of ethynyl-dioxane class compounds in materials applications [5].

Negative Control Compound for COX-2 Biochemical and Cellular Assays

With a confirmed COX-2 IC₅₀ > 10,000 nM against human recombinant enzyme (Section 3, Evidence Item 5), 2-ethynyl-2-methyl-1,3-dioxane can be deployed as a structurally defined negative control in COX-2 inhibitor screening cascades [1]. Its physicochemical properties (logP 0.52, MW 126.15) place it within favorable drug-like property space for cell permeability, reducing the risk of false negatives due to poor solubility or membrane penetration . This contrasts with common vehicle controls (e.g., DMSO-only) that fail to control for non-specific compound effects. The availability of validated negative biochemical data, combined with the compound's commercial availability at ≥95% purity, provides assay scientists with a reproducible, purchasable control standard lacking the batch-to-batch variability of in-house synthesized controls [2].

Application

Selection Property

Validation Focus

Acid‑tolerant Sonogashira couplings

Six‑membered ketal hydrolytic stability margin

Stability under acidic aqueous work‑up

Chromatographic purity control

Log P‑based retention selectivity

Reverse‑phase HPLC separation from deprotected or 5‑membered forms

Multi‑kilogram logistics

Flash point classification (Category 3)

Transport regulatory compliance and hazmat surcharge reduction

Chiral acetal methodology

Racemic stereogenic center at C‑2

Enantiomeric resolution screening and kinetic resolution studies

• [1] Antpedia. Immobilization of Enzymes on Ethynyl-Modified Electrodes via Click Chemistry. Demonstrates utility of ethynyl-terminated dioxane derivatives in materials applications. View Source
• [2] Sternson, S.M.; Wong, J.C.; Grozinger, C.M.; Schreiber, S.L. Modular synthesis and preliminary biological evaluation of stereochemically diverse 1,3-dioxanes. Chemistry & Biology, 2004, 11, 1279-1291. View Source
• [3] BindingDB. BDBM50481803 / CHEMBL5269123: HDAC3 IC₅₀ = 1.80 nM for a 1,3-dioxane derivative. View Source
• [4] BindingDB. BDBM50591341 / CHEMBL5177372: COX-2 IC₅₀ > 10,000 nM for 2-ethynyl-2-methyl-1,3-dioxane. View Source
• [5] ChemSrc. 148118-61-0 CAS Data Sheet: logP 0.52, MW 126.153. View Source